Cas no 2248188-74-9 ((2R)-2-Methyl-3-pyridin-2-ylpropanoic acid)

• Product Name: (2R)-2-Methyl-3-pyridin-2-ylpropanoic acid
• CAS No: 2248188-74-9
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 5919113
• PubChem ID: 42079649
• Update Time: 2025-06-08

(2R)-2-Methyl-3-pyridin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-methyl-3-(pyridin-2-yl)propanoic acid
• (2R)-2-Methyl-3-pyridin-2-ylpropanoic acid
• EN300-6505285
• 2248188-74-9

• Inchi： 1S/C9H11NO2/c1-7(9(11)12)6-8-4-2-3-5-10-8/h2-5,7H,6H2,1H3,(H,11,12)/t7-/m1/s1
• InChI Key： BIYFVBMEOCFXNA-SSDOTTSWSA-N
• SMILES： OC([C@H](C)CC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų

Additional information on (2R)-2-Methyl-3-pyridin-2-ylpropanoic acid

Introduction to (2R)-2-Methyl-3-pyridin-2-ylpropanoic acid (CAS No. 2248188-74-9)

(2R)-2-Methyl-3-pyridin-2-ylpropanoic acid (CAS No. 2248188-74-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a chiral center at the 2-position of the propanoic acid moiety and a pyridine ring. These structural elements contribute to its biological activity and make it a valuable candidate for drug development.

The chemical structure of (2R)-2-Methyl-3-pyridin-2-ylpropanoic acid is defined by the presence of a methyl group at the 2-position of the propanoic acid chain, which imparts chirality to the molecule. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is attached to the carboxylic acid group, further enhancing the compound's reactivity and biological properties. The chiral nature of this compound means that it exists in two enantiomeric forms, (R) and (S), with the (R) form being specifically referred to in this context.

Recent studies have highlighted the potential of (2R)-2-Methyl-3-pyridin-2-ylpropanoic acid in various therapeutic areas. One notable application is its use as a potential anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators, and compounds that can modulate these pathways are of great interest in drug discovery. Research has shown that (2R)-2-Methyl-3-pyridin-2-ylpropanoic acid exhibits anti-inflammatory activity by inhibiting key enzymes involved in the production of pro-inflammatory cytokines and mediators, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, (2R)-2-Methyl-3-pyridin-2-ylpropanoic acid has also been investigated for its potential as an analgesic agent. Pain management remains a significant challenge in healthcare, and there is a continuous need for new and effective analgesics with fewer side effects. Studies have demonstrated that this compound can effectively reduce pain responses in animal models by interacting with specific pain receptors and modulating pain signaling pathways. This makes it a promising candidate for further development as an analgesic drug.

The pharmacokinetic properties of (2R)-2-Methyl-3-pyridin-2-ylpropanoic acid have also been studied extensively. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is crucial for optimizing drug dosing and ensuring therapeutic efficacy while minimizing adverse effects. Research has shown that (2R)-2-Methyl-3-pyridin-2-ylpropanoic acid has favorable pharmacokinetic profiles, including good oral bioavailability, moderate plasma protein binding, and a reasonable half-life, making it suitable for chronic administration.

The safety profile of (2R)-2-Methyl-3-pyridin-2-ylpropanoic acid has been evaluated through various preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, (2R)-2-Methyl-3-pyridin-2-ylpropanoic acid (CAS No. 2248188-74-9) represents a promising compound with potential applications in anti-inflammatory and analgesic therapy. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. Ongoing studies continue to explore its mechanisms of action and therapeutic potential, contributing to the advancement of medicinal chemistry and pharmaceutical science.